Cas no 14231-33-5 (5,8-alpha-Epidioxy-5alpha-cholest-6-en-3beta-ol)
14231-33-5 structure
Product Name:5,8-alpha-Epidioxy-5alpha-cholest-6-en-3beta-ol
CAS No:14231-33-5
MF:C27H44O3
MW:416.636468887329
CID:2034447
PubChem ID:11429981
Update Time:2025-04-21
5,8-alpha-Epidioxy-5alpha-cholest-6-en-3beta-ol Chemical and Physical Properties
Names and Identifiers
-
- 5,8-alpha-Epidioxy-5alpha-cholest-6-en-3beta-ol
- 5,8-epidioxy-5alpha,8alpha-cholest-6-en-3beta-ol
- 5,8-Peroxid d. Delta7-Dehydro-cholesterin
- 5alpha,8alpha-epidioxycholest-6-en-3beta-ol
- 7-Dehydrocholesterin-5alpha,8alpha-peroxid
- 7-Dehydrocholesterol-peroxid
- cholesta-5alpha,8alpha-epidioxy-6-en-3beta-ol
- Epidioxysterol
- 14231-33-5
- EnP(5,8)
- DTXSID101275867
- (1S,2R,5R,6R,9R,10R,13S,15S)-6,10-dimethyl-5-[(2R)-6-methylheptan-2-yl]-16,17-dioxapentacyclo[13.2.2.01,9.02,6.010,15]nonadec-18-en-13-ol
- LMST01010358
- Q27134345
- CHEMBL453272
- CHEBI:65851
- (3beta,5alpha,8alpha)-5,8-Epidioxycholest-6-en-3-ol
- 5alpha,8alpha-epidioxy-cholest-6-en-3beta-ol
- (3S,5S,8S,9R,10R,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,3,4,9,10,11,12,13,14,15,16,17-dodecahydro-2H-5,8-epidioxycyclopenta[a]phenanthren-3-ol
- (-)-5alpha,8alpha-Epidioxycholest-6-en-3beta-ol
- (3I(2),5I+/-,8I+/-)-5,8-Epidioxycholest-6-en-3-ol
-
- Inchi: 1S/C27H44O3/c1-18(2)7-6-8-19(3)21-9-10-22-24(21,4)13-12-23-25(5)14-11-20(28)17-26(25)15-16-27(22,23)30-29-26/h15-16,18-23,28H,6-14,17H2,1-5H3/t19-,20+,21-,22-,23-,24-,25-,26-,27+/m1/s1
- InChI Key: FOISYVRNZSWLHL-MEKQHADNSA-N
- SMILES: O1[C@]23C=C[C@]4(C[C@H](CC[C@]4(C)[C@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]23)O)O1
Computed Properties
- Exact Mass: 416.32904526g/mol
- Monoisotopic Mass: 416.32904526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 38.7Ų
5,8-alpha-Epidioxy-5alpha-cholest-6-en-3beta-ol Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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